Cas no 2639450-93-2 (1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride)

• Product Name: 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride
• CAS No: 2639450-93-2
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• MDL: MFCD34168570
• CID: 5327771
• PubChem ID: 155971120
• Update Time: 2025-06-25

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine dihydrochloride
• 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride

• MDL： MFCD34168570
• Inchi： 1S/C8H9N5.ClH/c9-3-7-1-2-8(11-4-7)13-6-10-5-12-13;/h1-2,4-6H,3,9H2;1H
• InChI Key： YIFYJOJGZTULCY-UHFFFAOYSA-N
• SMILES： C(C1C=NC(N2N=CN=C2)=CC=1)N.Cl

Additional information on 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine Dihydrochloride: A Comprehensive Overview

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride (CAS No. 2639450-93-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of pyridine and triazole, two heterocyclic rings that are known for their biological activities. The presence of these rings, along with the amino and dihydrochloride groups, imparts unique chemical and pharmacological properties to the molecule.

The triazole ring is a versatile moiety that is widely used in drug design due to its ability to enhance the stability and bioavailability of compounds. In the case of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride, the triazole ring contributes to the compound's high reactivity and binding affinity to various biological targets. This makes it a promising candidate for the development of new therapeutic agents.

The pyridine ring, on the other hand, is a fundamental structure in many pharmaceuticals due to its aromatic nature and ability to form hydrogen bonds. The combination of the pyridine and triazole rings in 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride results in a molecule with enhanced solubility and permeability, which are crucial factors for drug delivery and efficacy.

The amino group in this compound plays a critical role in its biological activity. Amino groups are known to participate in hydrogen bonding and can form ionic interactions with negatively charged residues in proteins. This property makes 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride an excellent candidate for targeting specific protein-protein interactions or receptor sites.

The dihydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications. Dihydrochloride salts are often used to improve the solubility and stability of organic compounds, making them more suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions.

Recent research has focused on the potential therapeutic applications of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride. Studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity.

In addition to its antifungal properties, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanamine dihydrochloride has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain RNA viruses by interfering with viral RNA-dependent RNA polymerase (RdRp) activity. This makes it a promising lead compound for the development of broad-spectrum antiviral drugs.

The pharmacokinetic profile of 1-6-(1H-1,2,4-triazol-1-y l)pyridin -3 - ylmethanamine dihydrochloride has been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate plasma protein binding capacity and is primarily metabolized by the liver via cytochrome P450 enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1 - 6 -( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) pyridin - 3 - ylmethanamine dihydrochloride in various therapeutic settings. Early results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential drug interactions.

In conclusion, 1 - 6 -( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) pyridin - 3 - ylmethanamine dihydrochloride (CAS No. 2639450 -93 -2) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in clinical settings.